N-Allylbut-2-yn-1-amine hydrochloride
Overview
Description
N-Allylbut-2-yn-1-amine hydrochloride is a useful research compound. Its molecular formula is C7H12ClN and its molecular weight is 145.63 g/mol. The purity is usually 95%.
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Scientific Research Applications
Asymmetric Allylic Amination Reactions
Allylic amines, including structures similar to N-Allylbut-2-yn-1-amine hydrochloride, are crucial in synthetic organic chemistry due to their roles in bioactive agents and synthetic intermediates. The asymmetric synthesis of these compounds, involving stereoselective methods and mechanistic aspects, offers a broad array of strategies for functional group installation, which is essential for developing pharmaceuticals and natural products (Grange, Clizbe, & Evans, 2016).
Environmental Applications
Poly(allyl amine hydrochloride) polymer hydrogels, related to allylic amine structures, have been developed to remove nitrate, nitrite, and orthophosphate anions from aquaculture wastewater efficiently. This demonstrates the potential environmental applications of allylic amine derivatives in water treatment technologies (Kioussis, Wheaton, & Kofinas, 2000).
Catalysis and Organic Synthesis
Research on dimethylzinc-mediated additions of alkenylzirconocenes to aldimines has shown that allylic amine building blocks can be synthesized from readily available precursors. These findings highlight the utility of allylic amines in constructing complex organic molecules, which is pivotal for drug development and materials science (Wipf, Kendall, & Stephenson, 2003).
Biomedical Engineering
The surface modification of materials using plasma-polymerized-allylamine to improve cell adhesion properties showcases another scientific application of allylic amines. This approach is significant in the development of biomedical devices and tissue engineering scaffolds (Hamerli, Weigel, Groth, & Paul, 2003).
Analytical Chemistry
The structural analysis of allylic amine derivatives using techniques like NMR spectroscopy and X-ray crystallography offers insights into the chemical behavior and reactivity of these compounds. Such studies are crucial for designing new molecules with desired properties in various scientific fields (Strzemecka & Urbańczyk-Lipkowska, 2010).
Properties
IUPAC Name |
N-prop-2-enylbut-2-yn-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N.ClH/c1-3-5-7-8-6-4-2;/h4,8H,2,6-7H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXJSIVRUGSJVHN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CCNCC=C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80660025 |
Source
|
| Record name | N-(Prop-2-en-1-yl)but-2-yn-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80660025 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
436099-58-0 |
Source
|
| Record name | N-(Prop-2-en-1-yl)but-2-yn-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80660025 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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